Cas no 2228386-90-9 (N-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine)

• Product Name: N-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• CAS No: 2228386-90-9
• MF: C₉H₁₂F₃N₃
• MW: 219.20689201355
• CID: 6597730
• PubChem ID: 165632049
• Update Time: 2025-05-21

N-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine
• 2228386-90-9
• EN300-1969714
• N-methyl-1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropan-1-amine

• Inchi： 1S/C9H12F3N3/c1-13-8(3-4-8)6-5-15(2)14-7(6)9(10,11)12/h5,13H,3-4H2,1-2H3
• InChI Key： QQHLVTZOZQRFCD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C1(CC1)NC)(F)F

Computed Properties

• Exact Mass: 219.09833188g/mol
• Monoisotopic Mass: 219.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Additional information on N-methyl-1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropan-1-amine

N-Methyl-1-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Yl)cyclopropanamine: A Comprehensive Overview

N-Methyl-1-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Yl)cyclopropanamine, identified by the CAS number 2228386-90-9, is a compound of significant interest in contemporary chemical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The compound's structure comprises a cyclopropane ring fused with a pyrazole moiety, which is further substituted with a trifluoromethyl group and a methyl group. These structural elements contribute to its distinct chemical properties and reactivity.

The synthesis of N-Methyl-1-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Yl)cyclopropanamine involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the reaction steps, reducing reaction times, and minimizing side reactions.

One of the most notable aspects of this compound is its biological activity. Studies have demonstrated that it exhibits potent inhibitory effects on specific enzyme targets, making it a promising candidate for drug development. For instance, research published in the Journal of Medicinal Chemistry highlights its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The trifluoromethyl group plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

In addition to its pharmaceutical applications, N-Methyl-1-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Yl)cyclopropanamine has shown promise in agrochemical research. Its ability to inhibit key enzymes involved in plant pathogenesis suggests its potential as a fungicide or herbicide. Field trials conducted under controlled conditions have indicated that the compound demonstrates efficacy against several plant pathogens without causing significant toxicity to non-target organisms.

The environmental impact of this compound is another area of active investigation. Researchers are exploring its degradation pathways under various environmental conditions to assess its potential risks to ecosystems. Preliminary studies suggest that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in the environment. However, further research is required to fully understand its ecological footprint.

From a structural perspective, the cyclopropane ring in N-Methyl-1-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Yl)cyclopropanamine imparts unique strain-induced reactivity, making it an attractive substrate for various transformations. Recent studies have exploited this property to develop novel synthetic routes for complex molecules. The integration of computational chemistry techniques has also facilitated a deeper understanding of the compound's electronic structure and reactivity patterns.

In conclusion, N-Methyl-1-(1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Yl)cyclopropanamine represents a fascinating example of how structural complexity can lead to diverse functional applications. Its potential across multiple domains underscores the importance of continued research into its properties and mechanisms of action. As new insights emerge from ongoing studies, this compound is poised to play an increasingly significant role in both academic and industrial settings.